Cas no 7753-72-2 (Cholan-24-oic acid,3,7-dioxo-, methyl ester, (5b)-)
7753-72-2 structure
Product Name:Cholan-24-oic acid,3,7-dioxo-, methyl ester, (5b)-
CAS No:7753-72-2
MF:C25H38O4
MW:402.566828250885
CID:562728
PubChem ID:14237020
Update Time:2025-04-19
Cholan-24-oic acid,3,7-dioxo-, methyl ester, (5b)- Chemical and Physical Properties
Names and Identifiers
-
- Cholan-24-oic acid,3,7-dioxo-, methyl ester, (5b)-
- 5BETA-CHOLANIC ACID 3,7-DIONE METHYL ESTER
- methyl (4R)-4-[(5S,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-3,7-dioxo-2,4,5,6,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
- A-Cholanic acid 3,7-dione methyl ester
- CS-0185807
- 5
- SCHEMBL3219278
- MFCD00271381
- 5beta-Cholanic acid 3,7-dione methyl ester, >=98%
- DTXSID70557798
- 7753-72-2
- Methyl (5beta)-3,7-dioxocholan-24-oate
- HY-W127586
-
- Inchi: 1S/C25H38O4/c1-15(5-8-22(28)29-4)18-6-7-19-23-20(10-12-25(18,19)3)24(2)11-9-17(26)13-16(24)14-21(23)27/h15-16,18-20,23H,5-14H2,1-4H3/t15-,16+,18-,19+,20+,23+,24+,25-/m1/s1
- InChI Key: UZRRNRRCPZZPNY-AEVHJRAPSA-N
- SMILES: O=C1C[C@@H]2CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCC(=O)OC)CC[C@H]3[C@@H]21)=O
Computed Properties
- Exact Mass: 402.27700
- Monoisotopic Mass: 402.27700969g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 699
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- PSA: 60.44000
- LogP: 4.98270
Cholan-24-oic acid,3,7-dioxo-, methyl ester, (5b)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-210425-250 mg |
5β-Cholanic acid 3,7-dione methyl ester, |
7753-72-2 | 250MG |
¥978.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-210425A-1 g |
5β-Cholanic acid 3,7-dione methyl ester, |
7753-72-2 | 1g |
¥2,948.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-210425-250mg |
5β-Cholanic acid 3,7-dione methyl ester, |
7753-72-2 | 250mg |
¥978.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-210425A-1g |
5β-Cholanic acid 3,7-dione methyl ester, |
7753-72-2 | 1g |
¥2948.00 | 2023-09-05 |
Cholan-24-oic acid,3,7-dioxo-, methyl ester, (5b)- Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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